5-Fluoro-2-(3-hydroxymethylphenyl)benzoic acid, 95%

• IUPAC Name: 5-fluoro-2-[3-(hydroxymethyl)phenyl]benzoic acid
• InChI: InChI=1S/C14H11FO3/c15-11-4-5-12(13(7-11)14(17)18)10-3-1-2-9(6-10)8-16/h1-7,16H,8H2,(H,17,18)
• InChI Key: PLGNXTXHEUQTDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=C(C=C(C=C2)F)C(=O)O)CO
• Molecular Formula: C14H11FO3
• DSSTOX Substance ID: DTXSID80689074
• Molecular Weight: 246.23 g/mol
• CAS RN: 1262005-55-9

Description

5-Fluoro-2-(3-hydroxymethylphenyl)benzoic acid, also known as 5-Fluoro-2-benzoylbenzoic acid (5-FBA) is an organic compound with a variety of uses in scientific research and applications. It is a colorless solid with a melting point of 149°C, and is soluble in water, alcohol, and other organic solvents. 5-FBA is a derivative of benzoic acid, and is commonly used as a reagent in organic synthesis.

Scientific Research Applications

5-FBA has a wide range of uses in scientific research and applications. It is used as a reagent in organic synthesis, and as an intermediate in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and pigments. It is also used as a ligand in coordination chemistry, and as a catalyst in the synthesis of polymers. In addition, 5-FBA is used in the study of enzyme kinetics, and in the determination of the structure of proteins and other biological molecules.

Mechanism of Action

5-FBA is a versatile reagent that can be used in a variety of reactions. It can act as an electrophile, nucleophile, or Lewis acid, depending on the reaction conditions. For example, it can act as an electrophile in the SN2 reaction, as a nucleophile in the SN1 reaction, and as a Lewis acid in the formation of aryl ethers.
Biochemical and Physiological Effects
5-FBA has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including tyrosine kinase and cyclooxygenase, and to reduce inflammation. In addition, 5-FBA has been shown to inhibit the growth of certain cancer cells, and to reduce the secretion of certain hormones. It has also been studied for its potential effects on the nervous system, and is being investigated as a potential treatment for neurological disorders.

Advantages and Limitations for Lab Experiments

The use of 5-FBA in laboratory experiments has several advantages and limitations. On the one hand, it is a relatively inexpensive and readily available reagent, and can be used in a variety of reactions. On the other hand, it is a relatively strong acid, and can be toxic if used in excess. In addition, it can react with certain compounds, such as amino acids, and can produce unpredictable results if used in the wrong reaction conditions.

Future Directions

The potential applications of 5-FBA are numerous, and there are many future directions for research. For example, further research is needed to explore the potential therapeutic effects of 5-FBA in the treatment of neurological and other diseases. In addition, further studies are needed to explore the potential uses of 5-FBA in the synthesis of new drugs and other compounds. Finally, further research is needed to investigate the potential uses of 5-FBA in the synthesis of polymers and other materials.

Synthesis Methods

5-FBA is prepared by the reaction of 3-hydroxymethylbenzoic acid with fluorine gas. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of -78°C. The reaction produces a mixture of 5-FBA and 3-fluoro-2-benzoylbenzoic acid, which can be separated by column chromatography or other methods.